Cas no 315710-86-2 (2-Chloro-1-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1h-Pyrrol-3-YlEthan-1-One)

• Product Name: 2-Chloro-1-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1h-Pyrrol-3-YlEthan-1-One
• CAS No: 315710-86-2
• MF: C₁₆H₁₈ClNO₂
• MW: 291.772623538971
• MDL: MFCD02330382
• CID: 293164
• PubChem ID: 1537017
• Update Time: 2025-10-13

2-Chloro-1-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1h-Pyrrol-3-YlEthan-1-One Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
• 2-Chloro-1-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethano ne
• MLS001018886
• cid_1537017
• 315710-86-2
• BDBM65486
• SR-01000054998-1
• 2-chloro-1-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethanone
• J-018475
• 2-chloro-1-(2,5-dimethyl-1-p-phenetyl-pyrrol-3-yl)ethanone
• 2-chloro-1-[1-(4-ethoxyphenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• 2-chloro-1-[1-(4-ethoxyphenyl)-2,5-dimethyl-3-pyrrolyl]ethanone
• SMR000385429
• 2-chloranyl-1-[1-(4-ethoxyphenyl)-2,5-dimethyl-pyrrol-3-yl]ethanone
• CS-0230337
• 2-Chloro-1-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1-ethanone
• SR-01000054998
• AKOS000805695
• EN300-10330
• MFCD02330382
• Z57000587
• HMS2715F15
• 2-Chloro-1-(1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone
• 2-chloro-1-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethan-1-one
• CHEMBL1576754
• SB63087
• STL306105
• G48191
• 2-Chloro-1-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1h-Pyrrol-3-YlEthan-1-One

• MDL： MFCD02330382
• Inchi： 1S/C16H18ClNO2/c1-4-20-14-7-5-13(6-8-14)18-11(2)9-15(12(18)3)16(19)10-17/h5-9H,4,10H2,1-3H3
• InChI Key： MNGZLTHKTKNIRC-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(C2C=CC(=CC=2)OCC)C=1C)=O

Computed Properties

• Exact Mass: 291.10274
• Monoisotopic Mass: 291.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-Chloro-1-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1h-Pyrrol-3-YlEthan-1-One

Professional Introduction to Compound with CAS No. 315710-86-2 and Product Name: 2-Chloro-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1H-Pyrrol-3-YlEthan-1-One

The compound with the CAS number 315710-86-2 and the product name 2-Chloro-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1H-Pyrrol-3-YlEthan-1-One represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further exploration.

At the core of this compound's identity is its heterocyclic backbone, specifically a pyrrole ring, which is a common motif in many bioactive molecules. The presence of a chloro substituent at the 2-position and an ethoxy group at the 4-position of the phenyl ring attached to the pyrrole ring introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. Additionally, the dimethyl groups at the 2- and 5-positions of the pyrrole ring further modulate the electronic distribution and spatial orientation of the molecule, enhancing its potential as a pharmacophore.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrrole derivatives in drug discovery. Pyrroles are known for their ability to engage with various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The specific arrangement of substituents in 2-Chloro-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1H-Pyrrol-3-YlEthan-1-One suggests that it may possess unique binding properties that could be exploited for therapeutic purposes. For instance, studies have shown that chlorinated pyrroles can exhibit inhibitory effects on certain enzymes and receptors, making them valuable scaffolds for developing novel drugs.

In addition to its structural features, the compound's potential biological activity is further supported by computational modeling studies. These studies have predicted that 2-Chloro-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1H-Pyrrol-3-YlEthan-1-One may interact with specific protein targets through hydrophobic and electrostatic interactions. The chloro substituent, in particular, has been shown to enhance binding affinity in several drug-like molecules by forming strong hydrogen bonds or participating in halogen bonding interactions. This suggests that the compound may have a high binding affinity for its intended target(s), which is a critical factor in drug design.

Current research efforts are focused on synthesizing derivatives of this compound to optimize its pharmacological properties. By modifying the substituents on the pyrrole ring or introducing additional functional groups, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. For example, replacing one of the methyl groups with a more polar moiety could improve solubility while maintaining or even increasing biological activity. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes in molecular structure affect biological function.

The synthesis of 2-Chloro-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1H-Pyrrol-3-YlEthan-1-One involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrrole ring, followed by functional group transformations such as chlorination and ethoxylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to introduce specific substituents with high precision. The development of efficient synthetic routes is crucial for scaling up production and conducting further biological evaluations.

Once synthesized, the compound undergoes rigorous testing to assess its safety and efficacy. In vitro assays are performed to evaluate its interaction with target enzymes and receptors, while cell-based assays provide insights into its potential effects on cellular processes. Animal models are also used to study its pharmacokinetic properties and toxicity profile. These preclinical studies are essential for determining whether the compound is suitable for further development into a therapeutic agent.

The significance of this compound extends beyond its immediate applications in drug development. It serves as a valuable tool for researchers studying heterocyclic chemistry and medicinal chemistry. By understanding how different substituents influence its properties, scientists can gain insights into general principles governing molecular recognition and drug design. This knowledge can then be applied to other compounds with similar structural motifs, accelerating the discovery process.

Future directions in research may explore novel synthetic strategies for 2-Chloro-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1H-Pyrrol-3-YlEthan-1-One or related derivatives using green chemistry principles to minimize environmental impact. Additionally, computational methods such as molecular dynamics simulations could provide deeper understanding of how the compound interacts with biological targets at an atomic level. These approaches would complement experimental data and aid in designing more effective drugs.

In conclusion,2-Chloro-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1H-Pyrrol-3-YlEthan-1-One represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead molecule or intermediate in drug development programs. As research continues to uncover new applications for this compound,its importance is likely to grow, contributing to advancements in medicine and chemical science.